Cas no 887878-98-0 (N-(4-methylphenyl)-3-pentanamido-1-benzofuran-2-carboxamide)

• Product Name: N-(4-methylphenyl)-3-pentanamido-1-benzofuran-2-carboxamide
• CAS No: 887878-98-0
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 6093242
• PubChem ID: 7117014
• Update Time: 2025-06-08

N-(4-methylphenyl)-3-pentanamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-3-pentanamido-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(4-methylphenyl)-3-[(1-oxopentyl)amino]-
• F0666-1255
• AKOS024594470
• AB00671660-01
• 887878-98-0
• N-(4-methylphenyl)-3-(pentanoylamino)-1-benzofuran-2-carboxamide
• 3-pentanamido-N-(p-tolyl)benzofuran-2-carboxamide

• Inchi： 1S/C21H22N2O3/c1-3-4-9-18(24)23-19-16-7-5-6-8-17(16)26-20(19)21(25)22-15-12-10-14(2)11-13-15/h5-8,10-13H,3-4,9H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key： CSEUUBNDNLUFST-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CCCC)=C1C(NC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 350.16304257g/mol
• Monoisotopic Mass: 350.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 497.5±40.0 °C(Predicted)
• pka: 12.15±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-methylphenyl)-3-pentanamido-1-benzofuran-2-carboxamide

Professional Introduction to N-(4-methylphenyl)-3-pentanamido-1-benzofuran-2-carboxamide (CAS No. 887878-98-0)

N-(4-methylphenyl)-3-pentanamido-1-benzofuran-2-carboxamide, with the CAS number 887878-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structure of this molecule, featuring a benzofuran core appended with an amide and an N-substituted phenyl group, suggests a rich chemical diversity that can be exploited for drug discovery.

The benzofuran moiety is a well-known pharmacophore in medicinal chemistry, often found in natural products and synthetic drugs due to its ability to interact with biological targets in a specific manner. The presence of the N-(4-methylphenyl) group introduces additional complexity, which can modulate the electronic and steric properties of the molecule. This feature is particularly intriguing for designing molecules with enhanced binding affinity and selectivity towards biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the amide and benzofuran functionalities in N-(4-methylphenyl)-3-pentanamido-1-benzofuran-2-carboxamide can form critical hydrogen bonds with target proteins, suggesting its potential as an inhibitor or modulator of various enzymatic pathways. For instance, preliminary docking studies have shown that this compound may interact with enzymes involved in inflammatory responses, making it a candidate for developing novel anti-inflammatory agents.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, has been crucial in constructing the desired framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative methodologies in drug development.

In addition to its structural complexity, N-(4-methylphenyl)-3-pentanamido-1-benzofuran-2-carboxamide exhibits interesting physicochemical properties that make it suitable for further exploration. The molecule’s solubility profile, melting point, and stability under various conditions are all critical factors that influence its suitability for pharmaceutical applications. Researchers have been particularly interested in its solubility characteristics, as poor solubility can limit bioavailability and therapeutic efficacy.

Recent experimental studies have focused on evaluating the pharmacokinetic behavior of this compound in preclinical models. These studies aim to assess parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Preliminary findings suggest that N-(4-methylphenyl)-3-pentanamido-1-benzofuran-2-carboxamide exhibits favorable pharmacokinetic properties, which could make it a viable candidate for further development into a drug candidate.

The benzofuran scaffold is not only structurally diverse but also biologically relevant. Many natural products containing benzofuran moieties have demonstrated significant biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of additional functional groups into this scaffold can lead to novel derivatives with enhanced or modified biological activities. This underscores the importance of exploring derivatives of N-(4-methylphenyl)-3-pentanamido-1-benzofuran-2-carboxamide to uncover new therapeutic possibilities.

The role of computational methods in drug discovery has been increasingly recognized over the past decade. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the interactions between this compound and potential biological targets. These computational approaches complement experimental data by offering detailed mechanistic insights into how the molecule might interact with enzymes or receptors at an atomic level.

The development of novel pharmaceuticals often requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and computer scientists. The case of N-(4-methylphenyl)-3-pentanamido-1-benzofuran-2-carboxamide exemplifies this collaborative approach. By integrating synthetic chemistry expertise with computational modeling and biological testing, researchers can accelerate the discovery process significantly.

The future prospects for N-(4-methylphenyl)-3-pentanamido-1-benzofuran-2-carboxamide are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. However, the initial findings suggest that this compound could be a valuable asset in the quest for new therapeutic agents.

In conclusion, N-(4-methylphenyl)-3-pentanamido-1-benzofuran-2-carboxamide (CAS No. 887878-98-0) represents an exciting opportunity for pharmaceutical research due to its structural complexity and potential biological relevance. The combination of innovative synthetic methods with advanced computational techniques has positioned this compound as a promising candidate for further exploration in drug discovery efforts.